Cas no 2034493-00-8 (N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034493-00-8
• MF: C₁₄H₁₇N₃O₂S₂
• MW: 323.433680295944
• CID: 5552640
• Update Time: 2025-05-20

N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propylthiadiazole-5-carboxamide
• N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C14H17N3O2S2/c1-3-4-11-13(21-17-16-11)14(19)15-8-7-10-5-6-12(20-10)9(2)18/h5-6H,3-4,7-8H2,1-2H3,(H,15,19)
• InChI Key： QOXRRNTYOADQHA-UHFFFAOYSA-N
• SMILES： S1C(C(NCCC2SC(C(C)=O)=CC=2)=O)=C(CCC)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide

Research Brief on N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS: 2034493-00-8)

In recent years, the compound N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS: 2034493-00-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole and thiophene moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide involves a multi-step process, with key intermediates including 5-acetylthiophene-2-carbaldehyde and 4-propyl-1,2,3-thiadiazole-5-carboxylic acid. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of green chemistry principles to minimize environmental impact. The compound's structural elucidation has been confirmed via NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further research.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro studies demonstrate its ability to modulate key signaling molecules such as NF-κB and COX-2, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate possible antitumor properties, with the compound showing selective cytotoxicity against certain cancer cell lines while sparing normal cells.

Recent preclinical studies have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies highlight its favorable bioavailability and metabolic stability, making it a promising candidate for further drug development. However, challenges remain in optimizing its solubility and reducing potential off-target effects, which are currently under investigation through structural modification and formulation strategies.

Looking ahead, researchers are focusing on advancing this compound through the drug development pipeline. Current efforts include structure-activity relationship (SAR) studies to enhance its therapeutic index, as well as investigations into combination therapies with existing drugs. The unique chemical scaffold of N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide continues to inspire novel research directions in medicinal chemistry, positioning it as a molecule of significant interest in the pursuit of new therapeutic agents.